Cas no 246872-67-3 (3-fluoropicolinimidamide hydrochloride)

• Product Name: 3-fluoropicolinimidamide hydrochloride
• CAS No: 246872-67-3
• MF: C₆H₇ClFN₃
• MW: 175.591283082962
• MDL: MFCD12755544
• CID: 1035068
• PubChem ID: 22027837
• Update Time: 2025-10-29

3-fluoropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-Pyridinecarboximidamide hydrochloride
• 3-FLUOROPICOLINIMIDAMIDE HYDROCHLORIDE
• 3-fluoropyridine-2-carboximidamide,hydrochloride
• 3-Fluoro-pyridine-2-carboxamidine hydrochloride
• AKOS015849444
• 246872-67-3
• 3-Fluoropicolinimidamide HCl
• MFCD12755544
• 2-Amidino-3-fluoropyridine hydrochloride
• DTXSID20621751
• 3-fluoropicolinimidamidehydrochloride
• 2-PYRIDINECARBOXIMIDAMIDE,3-FLUORO-(9CI)
• SY343235
• PGSRJYWURHANOG-UHFFFAOYSA-N
• SB36156
• SCHEMBL3142889
• 3-fluoropyridine-2-carboximidamide;hydrochloride
• 3-fluoropyridine-2-carboximidamide hydrochloride
• DB-357087
• CS-0342089
• 3-Fluoropyridine-2-carboximidamide--hydrogen chloride (1/1)
• 3-fluoropicolinimidamide hydrochloride

• MDL： MFCD12755544
• Inchi： 1S/C6H6FN3.ClH/c7-4-2-1-3-10-5(4)6(8)9;/h1-3H,(H3,8,9);1H
• InChI Key： PGSRJYWURHANOG-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CN=C1C(=N)N

Computed Properties

• Exact Mass: 175.0312531g/mol
• Monoisotopic Mass: 175.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

3-fluoropicolinimidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-fluoropicolinimidamide hydrochloride

3-Fluoropicolinimidamide Hydrochloride (CAS No. 246872-67-3): A Comprehensive Overview

3-Fluoropicolinimidamide hydrochloride, a compound with the CAS registry number 246872-67-3, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of picolinimidamide, a class of molecules known for their versatility in various chemical reactions and biological interactions. The presence of a fluorine atom at the 3-position of the picolinimidamide ring introduces distinct electronic and steric effects, which significantly influence its reactivity and bioavailability.

Recent studies have highlighted the role of 3-fluoropicolinimidamide hydrochloride in medicinal chemistry, particularly in the development of novel therapeutic agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored, with researchers focusing on its potential as an anti-inflammatory and anticancer agent. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it more amenable for pharmacological studies.

The synthesis of 3-fluoropicolinimidamide hydrochloride involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. The introduction of the fluorine atom at the 3-position is achieved through nucleophilic aromatic substitution or electrophilic fluorination techniques, depending on the starting material. Subsequent amidation and acidification steps yield the final hydrochloride salt, which is then purified to ensure high purity for subsequent applications.

One of the most promising applications of 3-fluoropicolinimidamide hydrochloride lies in its ability to coordinate with metal ions such as zinc and copper. This property has led to its use in designing metalloenzyme inhibitors, which are critical in understanding and treating various diseases. For instance, studies have shown that this compound can inhibit matrix metalloproteinases (MMPs), enzymes that play a pivotal role in tumor invasion and metastasis. By targeting these enzymes, 3-fluoropicolinimidamide hydrochloride exhibits potential as an anticancer agent with minimal side effects.

In addition to its enzymatic applications, 3-fluoropicolinimidamide hydrochloride has been investigated for its role in drug delivery systems. Its ability to form stable complexes with certain polymers has opened avenues for controlled-release formulations, enhancing drug efficacy while reducing toxicity. Researchers are also exploring its potential as a building block for more complex molecular architectures, such as supramolecular assemblies and nanomaterials.

From a structural standpoint, 3-fluoropicolinimidamide hydrochloride exhibits a planar geometry due to the conjugation within the picolinimidamide ring. This planarity enhances its ability to interact with biological targets, making it an ideal candidate for rational drug design. Computational studies have further revealed that the fluorine atom at the 3-position contributes significantly to the compound's lipophilicity, which is crucial for membrane permeability and bioavailability.

Despite its promising properties, there are challenges associated with the large-scale synthesis and commercialization of 3-fluoropicolinimidamide hydrochloride. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to ensure sustainable production. Researchers are actively exploring greener synthesis routes, including microwave-assisted synthesis and enzymatic catalysis, to overcome these limitations.

In conclusion, 3-fluoropicolinimidamide hydrochloride (CAS No. 246872-67-3) represents a versatile compound with immense potential in medicinal chemistry and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.